

# entospletinib biomarker response monitoring CD63

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Entospletinib

CAS No.: 1229208-44-9

Cat. No.: S548128

[Get Quote](#)

## Entospletinib Clinical Trial Summary

**Entospletinib** was evaluated in a phase 2 clinical trial for older adults with specific types of acute myeloid leukemia (AML). The key quantitative outcomes are summarized in the table below.

Trial Cohort	Patient Population	Composite Complete Remission (CCR) Rate	Median Overall Survival	Study Conclusion
Cohort A	AML with <i>TP53</i> mutations (with or without complex karyotype)	13.3% (95% CI: 5.1%–26.8%)	6.5 months	The study was stopped as the futility boundary was crossed.
Cohort B	AML with a complex karyotype without <i>TP53</i> mutations	30.8% (95% CI: 9.1%–61.4%)	11.5 months	The study was stopped as the futility boundary was crossed.

This trial did not identify or utilize CD63 as a biomarker for response monitoring [1].

## CD63 as a Cancer Biomarker and Target


CD63 is a transmembrane protein widely recognized as a marker for exosomes (small extracellular vesicles). Its role in cancer is complex and appears to be context-dependent, acting in both promoting and suppressing tumor progression [2] [3].


The table below outlines the potential applications of CD63 in cancer research.

Aspect	Role of CD63	Potential Research Application
<b>Diagnostic &amp; Prognostic Marker</b>	Overexpressed in various cancers (e.g., prostate, melanoma, breast). In prostate cancer, high CD63 levels are linked to worse outcomes [4].	Detecting CD63 in exosomes from blood (liquid biopsy) for diagnosis or prognosis [5] [2].
<b>Therapeutic Target</b>	Interacts with proteins like TIMP-1, activating pro-survival pathways (e.g., PI3K/AKT, MAPK) [2] [3].	Developing agents (aptamers, antibodies) to block CD63 interactions and inhibit tumor growth [6] [3].
<b>Exosome Isolation &amp; Drug Delivery</b>	A classic exosome surface marker. CD63 aptamers can isolate exosomes under mild conditions (e.g., using 0.5M NaCl) [6].	Using CD63-targeting systems for precise drug delivery via engineered exosomes [3].

## Experimental Workflow for CD63 Aptamer-Based Exosome Isolation

For your technical support materials, here is a detailed methodology for isolating exosomes using CD63 aptamers, as described in the literature [6]. The following diagram illustrates this competitive SELEX and isolation workflow.





[Click to download full resolution via product page](#)

#### Key Technical Details:

- **SELEX Strategy:** The use of **competitive elution** with free CD63 protein was crucial for selecting aptamers that recognize the native, three-dimensional structure of the protein [6].
- **Aptamer Performance:** The identified CD63-1 aptamer had a high affinity for the CD63 protein ( $K_d = 38.71$  nM) and for CD63-positive cells ( $K_d \sim 100$  nM) [6].
- **Gentle Elution:** A significant advantage of using aptamers over antibodies is the ability to use a mild, **0.5 M NaCl elution buffer** to isolate exosomes in their native state, preserving their biological function for downstream applications [6].

## Key Insights for Your Research

Based on the current literature, here are some actionable insights:

- **No Direct Link Established:** The search results confirm that CD63 has not been reported as a biomarker for monitoring **entospletinib** response. **Entospletinib**'s mechanism focuses on SYK inhibition, and its trial analysis did not involve CD63 [1].
- **Explore the Tumor Microenvironment:** Since CD63 is heavily involved in exosome-mediated communication within the tumor microenvironment [2], you could design experiments to investigate if **entospletinib** treatment alters the level or protein cargo of CD63-positive exosomes.
- **Utilize Available Tools:** The protocols and aptamers described, particularly the CD63-1 aptamer for gentle exosome isolation, are robust tools you can reference for your own experiments involving exosome isolation and characterization [6].

### *Need Custom Synthesis?*

*Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).*

## References

1. A phase 2 substudy of the Beat AML Master Trial - PMC [pmc.ncbi.nlm.nih.gov]
2. Exploring CD63 as a target in the diagnostics and ... [news-medical.net]
3. CD63: Emerging Biomarker and Target for Cancer [sinobiological.com]

4. CD63 is a diagnostic marker of prostate cancer and ... [pubmed.ncbi.nlm.nih.gov]
5. Emerging biomarkers for early cancer detection and diagnosis [eurjmedres.biomedcentral.com]
6. Development of a CD63 Aptamer for Efficient Cancer ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [entospletinib biomarker response monitoring CD63]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548128#entospletinib-biomarker-response-monitoring-cd63>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States  
**Phone:** (512) 262-9938  
**Email:** [info@smolecule.com](mailto:info@smolecule.com)  
**Web:** [www.smolecule.com](http://www.smolecule.com)